BENGHE Foundational & Exploratory

Check Availability & Pricing

Ethyl 4-formylbenzoate structure and IUPAC
name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 4-formylbenzoate

Cat. No.: B051194

An In-depth Technical Guide to Ethyl 4-formylbenzoate

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of Ethyl 4-formylbenzoate, a key intermediate in the synthesis of various
organic compounds. This document is intended for researchers, scientists, and professionals in
the field of drug development and organic chemistry.

Chemical Structure and IUPAC Name

Ethyl 4-formylbenzoate is an organic compound with a benzene ring substituted by an ethyl
ester group and a formyl (aldehyde) group at positions 1 and 4, respectively.

IUPAC Name: ethyl 4-formylbenzoate[1]

Synonyms: 4-(Ethoxycarbonyl)benzaldehyde, 4-Carbethoxybenzaldehyde, p-
Carbethoxybenzaldehyde, Terephthalaldehydic acid ethyl ester[2]

CAS Number: 6287-86-1[2]
Molecular Formula: C10H1003[1]

Physicochemical Properties

A summary of the key quantitative data for Ethyl 4-formylbenzoate is presented in the table
below for easy reference and comparison.
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Property Value Reference
Molecular Weight 178.18 g/mol [1]
Melting Point 138-140 °C [2]
Boiling Point 142 °C at 13 Torr [2]
Density 1.145 g/cm3 [2]

Very soluble in N,N-
Dimethylformamide, Soluble in
- methanol, Sparingly soluble in
Solubility _ o _ [2]
glacial acetic acid, Very slightly
soluble in chloroform,

Practically insoluble in water.

Flash Point 128.8 °C [2]

Refractive Index 1.548 [2]

Experimental Protocol: Synthesis of Ethyl 4-
formylbenzoate

This section details a common laboratory procedure for the synthesis of Ethyl 4-
formylbenzoate via the oxidation of ethyl 4-(hydroxymethyl)benzoate.

Reaction: Oxidation of a primary alcohol to an aldehyde.
Procedure:

 In a round-bottom flask, dissolve 2.5 g (13.9 mmol) of ethyl 4-(hydroxymethyl)benzoate in a
solvent mixture of 50 ml of n-hexane and 30 ml of carbon tetrachloride.[3]

 To this solution, add 24.1 g (0.277 mmol) of manganese dioxide with stirring at room
temperature.[3]

» Continue stirring the reaction mixture for 30 minutes. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).[3]
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e Upon completion of the reaction, filter the mixture to remove the manganese dioxide.[3]

e Remove the solvents from the filtrate under reduced pressure (vacuum) to obtain a yellow
0il.[3]

» For further purification, crystallize the resulting oil from isopropyl ether to yield a white solid
of Ethyl 4-formylbenzoate.[3]

Visualization of Chemical Structure

The following diagram illustrates the molecular structure of Ethyl 4-formylbenzoate.
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Caption: Molecular structure of Ethyl 4-formylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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